Zn(II) Mesoporphyrin IX

• Molecular Formula: C34H36N4O4Zn
• Molecular Weight: 630.1 g/mol
• InChI: InChI=1S/C34H38N4O4.Zn/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;/h13-16H,7-12H2,1-6H3,(H4,35,36,37,38,39,40,41,42);/q;+2/p-2
• InChIKey: YQJXHPBQEBGWBG-UHFFFAOYSA-L

Zn(II) Mesoporphyrin IX (ZnMP) Overview

Zn(II) Mesoporphyrin IX (ZnMP; CAS 14354-67-7) is a synthetic metalloporphyrin complex in which a central zinc ion coordinates within the mesoporphyrin IX macrocycle, a derivative of heme . As a non-heme heme analog, ZnMP exhibits dual biochemical functionality: it competitively inhibits heme oxygenase (HO) and acts as the only known specific activator of the mitochondrial ABC transporter ABCB10 [1]. Supplied at ≥95% purity (C₃₄H₃₆N₄O₄Zn, MW 630.06), ZnMP is a research-use-only compound employed in heme metabolism, oxidative stress, antiviral, and hematopoietic regulation studies .

Heme oxygenase inhibition and heme metabolism studies

ABCB10 mitochondrial transporter activation assays

Bach1/HO-1 transcriptional regulation research

HCV NS5A proteasomal degradation and antiviral mechanism studies

• [1] Martinez M, Fendley GA, Saxberg AD, Zoghbi ME. Stimulation of the human mitochondrial transporter ABCB10 by zinc-mesoporphrin. PLOS ONE. 2020; 15(11): e0238754. doi:10.1371/journal.pone.0238754 View Source

Why ZnMP Cannot Be Replaced by Analogs

Despite sharing the mesoporphyrin IX scaffold, ZnMP's biological profile diverges sharply from its closest analogs due to metal-center-specific effects. Tin mesoporphyrin (SnMP) and chromium mesoporphyrin (CrMP) are equipotent heme oxygenase inhibitors, yet SnMP lacks ABCB10 activation and hematopoietic toxicity, while CrMP is lethal in vivo [1]. Zinc protoporphyrin IX (ZnPP) shares zinc coordination but differs in porphyrin side-chain structure, yielding distinct tissue distribution, photolability, and substrate specificity for ABCB10 [2]. Substituting ZnMP with any of these analogs without verification will introduce confounding variables—absent ABCB10 modulation, divergent cytotoxicity, altered photostability, or differential Bach1/NS5A degradation kinetics—that can invalidate mechanistic conclusions in heme biology, virology, or oxidative stress research [3].

Tin mesoporphyrin (SnMP) / chromium mesoporphyrin (CrMP) May lack ABCB10 activation and produce divergent hematopoietic toxicity; metal-center specificity can alter Bach1/NS5A degradation kinetics and phototoxicity profiles.

Zinc protoporphyrin IX (ZnPP) Shares zinc coordination but differs in side-chain structure, which may shift tissue distribution, photolability, and ABCB10 substrate specificity relative to ZnMP.

Metal-free mesoporphyrin or ZnCl₂ Absence of the intact ZnMP complex can abolish ABCB10 activation and heme oxygenase inhibition; free porphyrin or ionic zinc may introduce confounding effects.

• [1] Lutton JD, Jiang S, Drummond GS, Abraham NG, Kappas A. Comparative pharmacology of zinc mesoporphyrin and tin mesoporphyrin: toxic actions of zinc mesoporphyrin on hematopoiesis and progenitor cell mobilization. Pharmacology. 1999; 58(1):44-50. doi:10.1159/000028267 View Source
• [2] Lutton JD, Abraham NG, Drummond GS, Levere RD, Kappas A. Zinc porphyrins: potent inhibitors of hematopoieses in animal and human bone marrow. Proc Natl Acad Sci USA. 1997; 94(4):1432-1436. doi:10.1073/pnas.94.4.1432 View Source
• [3] Donohue SE, Zhang Q, Hou W, et al. Zinc mesoporphyrin induces rapid and marked degradation of the transcription factor Bach1 and up-regulates HO-1. Biochim Biophys Acta. 2008; 1779(3):195-203. doi:10.1016/j.bbagrm.2008.01.006 View Source

ZnMP Quantitative Differentiation Evidence

ABCB10 ATPase Specific Activation

In purified ABCB10 reconstituted in lipid nanodiscs, ZnMP at 5 μM increased ATPase activity from 179 ± 40 to 305 ± 43 nmol Pi/mg protein·min, a near 70% activation (p = 0.05, n = 7) [1]. Under identical experimental conditions, hemin, zinc protoporphyrin IX (ZnPP), tin mesoporphyrin (SnMP), biliverdin, bilirubin, and delta-aminolevulinic acid produced no significant increase in ABCB10 ATPase activity [1]. The ZnMP effect was specific to ABCB10; the bacterial ABC transporter MsbA showed no activation by ZnMP [1]. ZnMP activated ABCB10 with a Michaelis-Menten Km of 0.9 μM [2].

ABCB10 ATPase activation

Head-to-head

~70% increase in ATPase activity (305 vs. 179 nmol Pi/mg·min; p=0.05, n=7)

Reported ABCB10 activation specificity; hemin, ZnPP, SnMP, biliverdin, bilirubin, ALA showed no significant activation.

Purified ABCB10 reconstituted in lipid nanodiscs; 5 µM ZnMP; Km = 0.9 µM.

Evidence Dimension	ABCB10 ATPase activity activation
Target Compound Data	ZnMP (5 μM): 305 ± 43 nmol Pi/mg protein·min (~70% increase over apo; p = 0.05, n = 7)
Comparator Or Baseline	Apo ABCB10: 179 ± 40 nmol Pi/mg protein·min. Hemin, ZnPP, SnMP, biliverdin, bilirubin, ALA: no significant activation
Quantified Difference	~1.7-fold increase vs. apo; comparator compounds showed no activation (0-fold)
Conditions	Purified human ABCB10 reconstituted in lipid nanodiscs; enzyme-coupled ATPase assay; pH 7.5, 37°C

Why This Matters

ZnMP is the only known pharmacological tool compound to directly modulate ABCB10 activity, making it irreplaceable for functional studies of this mitochondrial transporter in heme biosynthesis and oxidative stress protection.

• [1] Martinez M, Fendley GA, Saxberg AD, Zoghbi ME. Stimulation of the human mitochondrial transporter ABCB10 by zinc-mesoporphrin. PLOS ONE. 2020; 15(11): e0238754. doi:10.1371/journal.pone.0238754 View Source
• [2] UniProt Consortium. UniProtKB - Q9NRK6 (ABCB10_HUMAN). Kinetic parameters: KM=0.9 μM for Zn(II) mesoporphyrin. Available at: https://www.ebi.ac.uk/uniprot/Q9NRK6 View Source

Hematopoietic Toxicity: ZnMP vs. SnMP

In rabbits co-treated with rhG-CSF for 7 days, ZnMP at 40 μmol/kg body weight reduced mobilization of erythroid progenitors (BFU-E) by 76% (p < 0.0001) and myeloid progenitors (CFU-GM) by 70% (p < 0.005) in peripheral blood [1]. In contrast, SnMP administered at the same dose and schedule had no significant suppressive effect on BFU-E or CFU-GM recruitment [1]. Direct in vitro addition of ZnMP to normal rabbit bone marrow cultures suppressed BFU-E and CFU-GM growth, while SnMP again showed no effect [1]. Both compounds inhibited bone marrow heme oxygenase activity equally in vivo, confirming equivalent cellular entry but divergent downstream toxicity [1].

Hematopoietic toxicity

Head-to-head

ZnMP 40 µmol/kg: 76% BFU-E inhibition (p

Supports divergent hematopoietic toxicity context; SnMP does not replicate ZnMP progenitor cell suppression.

Rabbit model with rhG-CSF mobilization; equi-potent HO inhibition confirmed for both.

Photolability

Head-to-head

ZnMP: irreversible first-order photodecomposition under UV-B; photooxidized form inactive as HO inhibitor. SnMP: minimal spectral change.

ZnMP requires strict light protection; photolability may be exploited in photosensitization research but limits sustained activity.

UV-B/visible illumination; higher photosensitization rate when bound to albumin.

Bach1 degradation & HO-1 induction

Head-to-head

ZnMP 10 µM: Bach1 t₁/₂ reduced from 19 h to 45 min; near-complete abrogation by 8 h; HO-1 reporter 1.7-fold up (P

Supports rapid, quantifiable Bach1 pathway modulation; SnMP gives attenuated and temporally blurred response.

Huh-7 cells; proteasome-dependent mechanism confirmed with epoxomicin/MG132.

HCV NS5A degradation & replication

Head-to-head

ZnMP 10 µM: NS5A t₁/₂ 18.7 h → 2.7 h; HCV RNA reduction 63-90% across models. SnMP: no detectable effect on NS5A or replication.

Unique NS5A proteasomal degradation activity; required for HCV antiviral mechanism investigation.

9-13 replicon, Con1, J6/JFH1 models; free mesoporphyrin and ZnCl₂ inactive.

In vivo phototoxicity safety

Head-to-head

ZnMP: 0% mortality ≤45 µmol/kg under light; SnPP LD₅₀ = 11.7 µmol/kg; SnMP 40% mortality at 30 µmol/kg.

Reported wider phototoxic safety margin in light-exposed neonatal models; tin porphyrins show dose-dependent mortality.

Neonatal Wistar rats, 12 h cool white light (20 µW/cm²/nm).

Evidence Dimension	In vivo hematopoietic progenitor cell mobilization
Target Compound Data	ZnMP (40 μmol/kg): 76% inhibition of BFU-E (p < 0.0001), 70% inhibition of CFU-GM (p < 0.005)
Comparator Or Baseline	SnMP (40 μmol/kg): no significant suppression of BFU-E or CFU-GM mobilization
Quantified Difference	76% vs. ~0% (BFU-E); 70% vs. ~0% (CFU-GM)
Conditions	Rabbit model; rhG-CSF (30 μg/kg/day s.c.) for 7 days; metalloporphyrins administered i.v. at 40 μmol/kg; peripheral blood progenitor assay

Why This Matters

Researchers studying heme oxygenase inhibition in hematopoietic contexts must use ZnMP (not SnMP) when bone marrow toxicity is a desired experimental endpoint, or actively avoid ZnMP when hematopoietic safety is required—interchanging them will yield opposite results.

• [1] Lutton JD, Jiang S, Drummond GS, Abraham NG, Kappas A. Comparative pharmacology of zinc mesoporphyrin and tin mesoporphyrin: toxic actions of zinc mesoporphyrin on hematopoiesis and progenitor cell mobilization. Pharmacology. 1999; 58(1):44-50. doi:10.1159/000028267 View Source

Photolability Difference: ZnMP vs. SnMP

ZnMP undergoes irreversible photochemical decomposition conforming to first-order kinetic characteristics when irradiated with UV-B light in 95% ethanol solution . In a comparative photoactivity study, zinc compounds (ZnMP, zinc deuteroporphyrin IX bis-glycol) proved extremely photolabile and were extensively destroyed by light; their photooxidized forms were found to be ineffective as heme oxygenase inhibitors [1]. In contrast, tin mesoporphyrin (SnMP) showed minimal alteration in the Soret or visible absorption regions during identical illumination time courses [1]. While SnMP sensitized at the greatest initial rate in aqueous solution, ZnMP sensitized at a greater initial rate when bound to human serum albumin or in detergent micelles [1].

Photolability

Head-to-head

ZnMP: irreversible first-order photodecomposition under UV-B; photooxidized form inactive as HO inhibitor. SnMP: minimal spectral change.

ZnMP requires strict light protection; photolability may be exploited in photosensitization research but limits sustained activity.

UV-B/visible illumination; higher photosensitization rate when bound to albumin.

Evidence Dimension	Photochemical stability under illumination
Target Compound Data	ZnMP: irreversible first-order photodecomposition under UV-B; extensive destruction by light; photooxidized form inactive as HO inhibitor
Comparator Or Baseline	SnMP: minimal alteration in Soret/visible absorption during illumination; remains photostable
Quantified Difference	Qualitative: ZnMP photolabile vs. SnMP photostable. ZnMP photooxidation follows first-order kinetics
Conditions	UV-B irradiation in 95% ethanol (ZnMP); visible and Soret region illumination in aqueous solution and human serum albumin (ZnMP vs. SnMP)

Why This Matters

ZnMP's pronounced photolability mandates strict light protection during handling, storage, and experiments—a requirement not critical for SnMP. Conversely, for photosensitization applications (e.g., photodynamic studies), ZnMP's photolability may be advantageous, but its rapid decomposition limits sustained photoactivity compared to SnMP.

• [1] Greenbaum NL, Kappas A. Comparative photoactivity of tin and zinc porphyrin inhibitors of heme oxygenase: pronounced photolability of the zinc compounds. Photochem Photobiol. 1991; 54(2):183-192. doi:10.1111/j.1751-1097.1991.tb02005.x View Source

Bach1 Protein Degradation & HO-1 Induction

In human hepatoma Huh-7 cells, ZnMP at 10 μM decreased Bach1 protein half-life (t₁/₂) from 19 h to 45 min by enhancing proteasome-dependent degradation, without affecting Bach1 mRNA levels [1]. In direct comparative studies of ZnMP vs. SnMP at 10 μM, ZnMP markedly and rapidly decreased Bach1 protein after as little as 1 h and almost completely abrogated Bach1 expression by 8 h, whereas SnMP effects were demonstrably slower and lesser in magnitude [1][2]. ZnMP treatment also up-regulated HO-1 mRNA and protein levels; luciferase reporter activity increased 1.7-fold (P < 0.05) [1]. The proteasome inhibitors epoxomicin and MG132 significantly inhibited Bach1 degradation by ZnMP in a dose-dependent manner, confirming the proteasome-dependent mechanism [1].

Bach1 degradation & HO-1 induction

Head-to-head

ZnMP 10 µM: Bach1 t₁/₂ reduced from 19 h to 45 min; near-complete abrogation by 8 h; HO-1 reporter 1.7-fold up (P

Supports rapid, quantifiable Bach1 pathway modulation; SnMP gives attenuated and temporally blurred response.

Huh-7 cells; proteasome-dependent mechanism confirmed with epoxomicin/MG132.

HCV NS5A degradation & replication

Head-to-head

ZnMP 10 µM: NS5A t₁/₂ 18.7 h → 2.7 h; HCV RNA reduction 63-90% across models. SnMP: no detectable effect on NS5A or replication.

Unique NS5A proteasomal degradation activity; required for HCV antiviral mechanism investigation.

9-13 replicon, Con1, J6/JFH1 models; free mesoporphyrin and ZnCl₂ inactive.

In vivo phototoxicity safety

Head-to-head

ZnMP: 0% mortality ≤45 µmol/kg under light; SnPP LD₅₀ = 11.7 µmol/kg; SnMP 40% mortality at 30 µmol/kg.

Reported wider phototoxic safety margin in light-exposed neonatal models; tin porphyrins show dose-dependent mortality.

Neonatal Wistar rats, 12 h cool white light (20 µW/cm²/nm).

Evidence Dimension	Bach1 protein degradation half-life and kinetics
Target Compound Data	ZnMP (10 μM): Bach1 t₁/₂ reduced from 19 h to 45 min; near-complete abrogation by 8 h; HO-1 luciferase activity up 1.7-fold
Comparator Or Baseline	SnMP (10 μM): slower onset, lesser magnitude of Bach1 decrease; no quantitative t₁/₂ reported
Quantified Difference	ZnMP: 19 h → 0.75 h (25.3-fold reduction in t₁/₂); SnMP: substantially weaker and delayed effect
Conditions	Human hepatoma Huh-7 cells; 10 μM ZnMP or SnMP; cycloheximide chase for t₁/₂; Western blot with anti-Bach1 antibody

Why This Matters

ZnMP is the preferred chemical probe for studying Bach1-mediated HO-1 regulation because its effect is rapid, near-complete, and quantifiable. Substituting SnMP would produce attenuated and temporally blurred Bach1 degradation results, potentially missing mechanistic windows or under-powering downstream HO-1 induction analyses.

• [1] Donohue SE, Zhang Q, Hou W, et al. Zinc mesoporphyrin induces rapid and marked degradation of the transcription factor Bach1 and up-regulates HO-1. Biochim Biophys Acta. 2008; 1779(3):195-203. doi:10.1016/j.bbagrm.2008.01.006 View Source
• [2] PMC Figure 4. ZnMP vs SnMP time-course of Bach1 down-regulation in Huh-7 cells. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC2346609/figure/F4/ View Source

HCV NS5A Degradation & Replication Inhibition

In HCV subgenomic replicon cells (9-13), ZnMP at 10 μM decreased NS5A protein half-life (t₁/₂) from 18.7 h to 2.7 h by enhancing polyubiquitination and proteasome-dependent degradation, an effect that was not reproduced by tin mesoporphyrin (SnMP) [1]. Comparative studies in 9-13 cells demonstrated that ZnMP markedly and rapidly decreased NS5A protein levels within 2 h of exposure, whereas SnMP produced no detectable effects on NS5A protein levels [1]. At 10 μM, ZnMP reduced HCV RNA replication by ~63% in Con1 replicon cells, ~70% in J6/JFH1 HCV-transfected cells, and ~90% in J6/JFH1 HCV-infected cells, without affecting cell viability [1]. Free mesoporphyrin and ZnCl₂ showed no effect on NS5A protein levels, confirming the requirement for the intact ZnMP complex [1].

HCV NS5A degradation & replication

Head-to-head

ZnMP 10 µM: NS5A t₁/₂ 18.7 h → 2.7 h; HCV RNA reduction 63-90% across models. SnMP: no detectable effect on NS5A or replication.

Unique NS5A proteasomal degradation activity; required for HCV antiviral mechanism investigation.

9-13 replicon, Con1, J6/JFH1 models; free mesoporphyrin and ZnCl₂ inactive.

Evidence Dimension	NS5A protein degradation and HCV RNA replication inhibition
Target Compound Data	ZnMP (10 μM): NS5A t₁/₂ 18.7 h → 2.7 h; HCV RNA reduction: 63% (Con1), ~70% (J6/JFH1 transfected), ~90% (J6/JFH1 infected)
Comparator Or Baseline	SnMP (10 μM): no detectable effect on NS5A protein levels. Untreated NS5A t₁/₂: 18.7 h
Quantified Difference	6.9-fold reduction in NS5A t₁/₂; 63–90% HCV inhibition vs. ~0% for SnMP
Conditions	9-13 and Con1 HCV replicon cells; Huh-7.5 cells transfected/infected with J6/JFH1; 10 μM ZnMP or SnMP; 2–48 h treatment; qRT-PCR and Western blot

Why This Matters

ZnMP's unique ability to degrade NS5A and suppress HCV replication—absent in SnMP—makes it the only metalloporphyrin suitable for HCV antiviral mechanism studies. Researchers investigating heme-HCV interactions or NS5A post-translational regulation must procure ZnMP specifically.

• [1] Hou W, Tian Q, Zheng J, Bonkovsky HL. Zinc mesoporphyrin induces rapid proteasomal degradation of hepatitis C nonstructural 5A protein in human hepatoma cells. Gastroenterology. 2010; 138(5):1909-1919.e4. doi:10.1053/j.gastro.2009.11.001. PMC2860067 View Source

In Vivo Phototoxicity Safety: ZnMP vs. Tin Porphyrins

In neonatal Wistar rats (24–36 h old) exposed to cool white light (20 μW/cm²/nm) for 12 h, ZnMP produced no fatalities at doses up to 45 μmol/kg body weight [1]. Zinc protoporphyrin IX (ZnPP) similarly produced no mortality at doses up to 60 μmol/kg [1]. In stark contrast, tin protoporphyrin (SnPP) caused dose-dependent mortality with an LD₅₀ of 11.7 μmol/kg, and tin mesoporphyrin (SnMP) caused 40% mortality at 30 μmol/kg, with no deaths only at ≤20 μmol/kg [1]. No mortality was observed in any dark-control animals treated with the highest doses of any metalloporphyrin, confirming that the fatalities were light-dependent [1].

In vivo phototoxicity safety

Head-to-head

ZnMP: 0% mortality ≤45 µmol/kg under light; SnPP LD₅₀ = 11.7 µmol/kg; SnMP 40% mortality at 30 µmol/kg.

Reported wider phototoxic safety margin in light-exposed neonatal models; tin porphyrins show dose-dependent mortality.

Neonatal Wistar rats, 12 h cool white light (20 µW/cm²/nm).

Evidence Dimension	Light-dependent mortality in neonatal rats
Target Compound Data	ZnMP: 0% mortality at ≤45 μmol/kg i.p. + 12 h light exposure
Comparator Or Baseline	SnPP: LD₅₀ = 11.7 μmol/kg; SnMP: 0% at ≤20 μmol/kg, 40% at 30 μmol/kg
Quantified Difference	ZnMP safety margin >3.8× higher than SnPP LD₅₀ and >2.25× higher than SnMP safe dose
Conditions	Neonatal Wistar rats (24–36 h old); i.p. injection; cool white light 20 μW/cm²/nm for 12 h

Why This Matters

For any in vivo heme oxygenase inhibition study involving light exposure (e.g., phototherapy contexts, neonatal models), ZnMP provides a substantially wider phototoxic safety window than tin porphyrins, making it the preferred procurement choice when minimizing phototoxicity confounders is critical.

• [1] Hintz SR, Vreman HJ, Stevenson DK. Mortality of metalloporphyrin-treated neonatal rats after light exposure. Dev Pharmacol Ther. 1990; 14(3):187-192. doi:10.1159/000480917 View Source

ZnMP Application Scenarios

ABCB10 Functional Characterization in Heme Biosynthesis

ZnMP is the only known small-molecule activator of ABCB10, increasing ATPase activity by ~70% at 5 μM with a Km of 0.9 μM [1]. This unique property makes it indispensable for ABCB10 functional assays, substrate identification studies, and mitochondrial heme transport investigations. No other heme analog—including hemin, ZnPP, SnMP, or biliverdin—replicates this effect, precluding any generic substitution [1].

Bach1-Mediated HO-1 Regulation Studies

ZnMP reduces Bach1 repressor protein half-life by ~25-fold (19 h → 45 min), producing near-complete Bach1 depletion within 8 h and a 1.7-fold HO-1 induction in Huh-7 cells [2]. SnMP's effects on Bach1 are substantially slower and weaker, making ZnMP the preferred chemical probe when rapid, quantifiable Bach1 degradation and downstream HO-1 upregulation are required experimental endpoints [2].

HCV NS5A Antiviral Mechanism Studies

ZnMP uniquely induces proteasomal degradation of HCV NS5A protein (t₁/₂ reduced from 18.7 h to 2.7 h) and suppresses HCV RNA replication by 63–90% across multiple cell models, while SnMP shows no effect [3]. This specificity establishes ZnMP as the required metalloporphyrin for mechanistic studies of HCV NS5A regulation, ubiquitin-proteasome pathway interrogation, and heme-HCV interaction research [3].

Low-Phototoxicity In Vivo HO Inhibition

ZnMP demonstrates a superior in vivo phototoxic safety profile compared to tin porphyrins: no mortality in light-exposed neonatal rats at doses up to 45 μmol/kg, whereas SnPP has an LD₅₀ of 11.7 μmol/kg [4]. Researchers designing in vivo HO inhibition experiments involving ambient or therapeutic light exposure should select ZnMP to avoid phototoxicity-driven mortality that would confound SnPP or SnMP studies [4].

Application

Selection Property

Validation Focus

ABCB10 functional studies

Selective ABCB10 ATPase activation

Kinetic assays and lipid nanodisc reconstitution

Bach1/HO-1 regulation research

Rapid and near-complete Bach1 degradation

Bach1 half-life and HO-1 induction endpoints

HCV NS5A antiviral mechanism studies

Unique NS5A proteasomal degradation induction

HCV replicon and infected cell models

In vivo HO inhibition with light exposure

Favorable phototoxicity profile in light-exposed models

Mortality and toxicity in neonatal light-exposure studies

• [1] Martinez M, Fendley GA, Saxberg AD, Zoghbi ME. Stimulation of the human mitochondrial transporter ABCB10 by zinc-mesoporphrin. PLOS ONE. 2020; 15(11): e0238754. doi:10.1371/journal.pone.0238754 View Source
• [2] Donohue SE, Zhang Q, Hou W, et al. Zinc mesoporphyrin induces rapid and marked degradation of the transcription factor Bach1 and up-regulates HO-1. Biochim Biophys Acta. 2008; 1779(3):195-203. doi:10.1016/j.bbagrm.2008.01.006 View Source
• [3] Hou W, Tian Q, Zheng J, Bonkovsky HL. Zinc mesoporphyrin induces rapid proteasomal degradation of hepatitis C nonstructural 5A protein in human hepatoma cells. Gastroenterology. 2010; 138(5):1909-1919.e4. doi:10.1053/j.gastro.2009.11.001 View Source
• [4] Hintz SR, Vreman HJ, Stevenson DK. Mortality of metalloporphyrin-treated neonatal rats after light exposure. Dev Pharmacol Ther. 1990; 14(3):187-192. doi:10.1159/000480917 View Source